Cas no 1807099-20-2 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1807099-20-2
• MF: C₁₁H₁₃F₂IN₂O₂
• MW: 370.134402036667
• CID: 4894919
• Update Time: 2025-10-28

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C11H13F2IN2O2/c1-2-18-10(17)4-8-6(5-15)7(14)3-9(16-8)11(12)13/h3,11H,2,4-5,15H2,1H3
• InChI Key： WNRXFUFHLLPYOL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CC(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1807099-20-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(aminomethyl)-6-()-4-iodopyridine-2-acetate, identified by its CAS number 1807099-20-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of an iodopyridine core and functional groups such as aminomethyl and difluoromethyl, make it a valuable building block for drug discovery and development.

The iodopyridine moiety in Ethyl 3-(aminomethyl)-6-()-4-iodopyridine-2-acetate is particularly noteworthy due to its reactivity and utility in cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores. The difluoromethyl group, on the other hand, is well-documented for its ability to enhance metabolic stability and binding affinity, making it a preferred substitution pattern in drug molecules. The combination of these features positions Ethyl 3-(aminomethyl)-6-()-4-iodopyridine-2-acetate as an indispensable component in the pharmaceutical toolkit.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting diseases with high unmet medical needs. Ethyl 3-(aminomethyl)-6-()-4-iodopyridine-2-acetate, with its versatile reactivity, has been leveraged in the synthesis of several lead compounds. For instance, studies have demonstrated its utility in generating derivatives with potential applications in oncology and central nervous system disorders. The aminomethyl strong>